Cas no 1482294-04-1 (2-Oxiranecarboxylic acid, 3-cyclohexyl-3-methyl-, methyl ester)

• Product Name: 2-Oxiranecarboxylic acid, 3-cyclohexyl-3-methyl-, methyl ester
• CAS No: 1482294-04-1
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 5273870
• Update Time: 2025-05-24

2-Oxiranecarboxylic acid, 3-cyclohexyl-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylic acid, 3-cyclohexyl-3-methyl-, methyl ester

• Inchi： 1S/C11H18O3/c1-11(8-6-4-3-5-7-8)9(14-11)10(12)13-2/h8-9H,3-7H2,1-2H3
• InChI Key： UNMIVZDWZUFFGK-UHFFFAOYSA-N
• SMILES： O1C(C2CCCCC2)(C)C1C(OC)=O

Additional information on 2-Oxiranecarboxylic acid, 3-cyclohexyl-3-methyl-, methyl ester

Comprehensive Overview of 2-Oxiranecarboxylic acid, 3-cyclohexyl-3-methyl-, methyl ester (CAS No. 1482294-04-1)

The compound 2-Oxiranecarboxylic acid, 3-cyclohexyl-3-methyl-, methyl ester (CAS No. 1482294-04-1) is a specialized epoxide derivative with significant potential in organic synthesis and material science. Its unique structure, featuring a cyclohexyl-methyl substitution pattern, makes it a valuable intermediate for researchers exploring stereoselective reactions and polymer modifications. In recent years, the demand for such high-purity synthetic intermediates has surged, driven by advancements in pharmaceutical development and green chemistry initiatives.

One of the most frequently asked questions in scientific forums is: "What are the applications of epoxide-containing compounds like CAS 1482294-04-1?" This molecule’s oxirane ring offers reactivity that enables ring-opening reactions, a key step in creating polyols, coatings, and adhesives. Its sterically hindered design also attracts attention for catalysis studies, particularly in asymmetric synthesis where chiral auxiliaries are critical. These attributes align with the growing trend toward sustainable chemical processes, as highlighted in recent ACS (American Chemical Society) publications.

From a structural-activity relationship perspective, the methyl ester moiety in 2-Oxiranecarboxylic acid, 3-cyclohexyl-3-methyl-, methyl ester enhances solubility in organic solvents, facilitating its use in cross-coupling reactions and bioconjugation. Laboratories focusing on peptide mimetics or prodrug design often prioritize such features. Notably, its lipophilic cyclohexyl group may improve membrane permeability, a hot topic in drug delivery system research. This aligns with Google Scholar’s top-searched terms like "epoxides in medicinal chemistry" and "ester prodrug optimization."

In industrial contexts, this compound’s stability under ambient storage conditions makes it practical for scalable production. Manufacturers emphasize its role in high-value fine chemicals, especially when paired with enzymatic resolution techniques to achieve enantiopure forms. The rise of bio-based epoxy resins has further amplified interest, as seen in patent filings from 2020–2023. For SEO optimization, incorporating phrases like "cyclohexyl-modified epoxides" or "methyl ester epoxide applications" can improve visibility among researchers seeking alternatives to petroleum-derived intermediates.

Environmental considerations are another critical angle. The compound’s potential for low-toxicity formulations resonates with regulatory trends like REACH compliance and green engineering principles. Discussions on platforms like ResearchGate often highlight how such molecules reduce reliance on hazardous reagents in epoxide chemistry. This positions CAS 1482294-04-1 as a candidate for eco-friendly industrial processes, a niche with increasing Google search volume.

Analytical characterization of this material typically involves NMR spectroscopy and HPLC purity assays, reflecting the precision required in modern quality control protocols. Peer-reviewed journals stress the importance of batch-to-batch consistency, particularly for GMP-grade intermediates. These details cater to professionals searching for technical specifications or synthetic protocols—common long-tail keywords in chemical databases.

Looking ahead, innovations in continuous flow chemistry could expand the utility of 2-Oxiranecarboxylic acid, 3-cyclohexyl-3-methyl-, methyl ester. Its compatibility with microreactor systems aligns with Industry 4.0’s push for automated synthesis. As AI-driven platforms like IBM RXN explore retrosynthetic pathways, this compound may emerge in predictive models for complex molecule assembly—a trending topic in cheminformatics circles.